molecular formula C9H20Cl2N2 B6176560 1-[1-(pyrrolidin-1-yl)cyclobutyl]methanamine dihydrochloride CAS No. 2551115-84-3

1-[1-(pyrrolidin-1-yl)cyclobutyl]methanamine dihydrochloride

Cat. No.: B6176560
CAS No.: 2551115-84-3
M. Wt: 227.2
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Description

1-[1-(pyrrolidin-1-yl)cyclobutyl]methanamine dihydrochloride is a chemical compound with the molecular formula C9H20Cl2N2 It is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocycle, and cyclobutylmethanamine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[1-(pyrrolidin-1-yl)cyclobutyl]methanamine dihydrochloride typically involves the reaction of cyclobutylmethanamine with pyrrolidine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the pure compound.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and catalysts to ensure high yield and purity of the final product. The reaction conditions, such as temperature and pressure, are optimized to maximize the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

1-[1-(pyrrolidin-1-yl)cyclobutyl]methanamine dihydrochloride undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: It can be reduced to form amines or other reduced derivatives.

    Substitution: The compound can undergo substitution reactions where one or more atoms in the molecule are replaced by other atoms or groups.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

    Substitution: Reagents such as halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions) are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines or other reduced derivatives. Substitution reactions can result in the formation of various substituted derivatives of the original compound.

Scientific Research Applications

1-[1-(pyrrolidin-1-yl)cyclobutyl]methanamine dihydrochloride has several scientific research applications, including:

    Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

    Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[1-(pyrrolidin-1-yl)cyclobutyl]methanamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

1-[1-(pyrrolidin-1-yl)cyclobutyl]methanamine dihydrochloride can be compared with other similar compounds, such as:

    Pyrrolidine derivatives: These compounds share the pyrrolidine ring structure and may have similar chemical and biological properties.

    Cyclobutylmethanamine derivatives: These compounds share the cyclobutylmethanamine moiety and may exhibit similar reactivity and applications.

Uniqueness

The uniqueness of this compound lies in its specific combination of the pyrrolidine and cyclobutylmethanamine structures, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.

List of Similar Compounds

  • Pyrrolidine
  • Cyclobutylmethanamine
  • 1-(pyrrolidin-1-yl)cyclobutane
  • 1-(pyrrolidin-1-yl)cyclobutylamine

Properties

CAS No.

2551115-84-3

Molecular Formula

C9H20Cl2N2

Molecular Weight

227.2

Purity

95

Origin of Product

United States

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